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Compound of Interest

Compound Name: 4,5-Dimethylisatin

cat. No.: B1605237

An In-depth Technical Guide to 4,5-Dimethylisatin

This technical guide provides a comprehensive overview of 4,5-Dimethylisatin, a heterocyclic
organic compound of interest to researchers, scientists, and drug development professionals.
This document details its chemical properties, synthesis, and potential biological significance,
adhering to a structured format for clarity and ease of comparison.

Core Molecular Information

4,5-Dimethylisatin, a derivative of the isatin scaffold, possesses the molecular formula
C10H9NO:2 and a molecular weight of 175.18 g/mol .[1][2] Its unique structure, featuring a fused
benzene and pyrrolidine-2,3-dione ring system with methyl substitutions at the 4 and 5
positions, makes it a subject of interest in medicinal chemistry. The isatin core is a privileged
structural motif known to be a versatile building block for the synthesis of more complex
heterocyclic systems and is present in a wide array of biologically active molecules.[3]

Physicochemical and Spectroscopic Data

While specific experimental data for 4,5-Dimethylisatin is not readily available in the cited
literature, the properties of the parent compound, isatin, provide a useful reference point.

Table 1: Physicochemical Properties of Isatin (Parent Compound)
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Property Value

Melting Point 203.5 °C (with partial sublimation)[4]

Water Solubility 1.9 g/L at 20°CJ[4][5]

Appearance Orange-red monoclinic prism crystals[4]
Stability Stable, but incompatible with strong acids[4][5]

Synthesis of 4,5-Dimethylisatin

The primary synthetic route to 4,5-Dimethylisatin is through the Sandmeyer isatin synthesis.
This classical method is widely employed for preparing substituted isatin derivatives.[1]

Experimental Protocol: Sandmeyer Isatin Synthesis
(General Procedure)

This protocol is adapted for the synthesis of 4,5-Dimethylisatin starting from 3,4-
dimethylaniline.

Materials:

3,4-Dimethylaniline

e Chloral hydrate

e Hydroxylamine hydrochloride
» Concentrated sulfuric acid

e Sodium sulfate

e Hydrochloric acid

o Water

o Ethanol (optional, as a co-solvent if the aniline derivative has poor solubility)[1]
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Procedure:
e Formation of Isonitrosoacetanilide Intermediate:

o A mixture of 3,4-dimethylaniline, hydroxylamine hydrochloride, and sodium sulfate is
prepared in water containing hydrochloric acid.

o Chloral hydrate is added to the mixture.
o The resulting mixture is heated to reflux.

o Upon completion of the reaction, the mixture is filtered, and the crude isonitrosoacetanilide
intermediate is collected and dried.[3]

e Cyclization to 4,5-Dimethylisatin:

o

The dried intermediate is slowly added to concentrated sulfuric acid with stirring.

[¢]

The reaction mixture is heated to facilitate cyclization.

[¢]

After the reaction is complete, the mixture is cooled and poured over ice to precipitate the
crude 4,5-Dimethylisatin.

o The precipitate is filtered, washed with water, and dried.[1][3]
Purification:

» Further purification can be achieved by recrystallization from an appropriate solvent.

Biological Activities of Isatin Derivatives

Isatin and its derivatives are known to exhibit a broad spectrum of pharmacological activities,
including anticancer, antimicrobial, antiviral, anticonvulsant, and anti-inflammatory properties.
[3][6] The biological activity of isatin derivatives is often attributed to the reactivity of the
carbonyl groups, particularly at the C3 position.[3] While specific studies on the biological
activities of 4,5-Dimethylisatin are limited in the provided search results, the general activity
profile of the isatin class of compounds suggests its potential as a scaffold for drug discovery.
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For instance, various substituted isatin derivatives have been evaluated for their cytotoxic
effects against different cancer cell lines.[3]

Workflow and Pathway Diagrams

The following diagrams illustrate the synthesis workflow for 4,5-Dimethylisatin and a
conceptual representation of the screening process for biological activity of isatin derivatives.

Sandmeyer Synthesis of 4,5-Dimethylisatin
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Sandmeyer Synthesis Workflow

Biological Activity Screening Workflow
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Biological Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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